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Introduction

Calcium Citrate Malate (CCM) is a water-soluble calcium supplement that is a salt of calcium,
citric acid, and malic acid.[1] Its variable composition and high bioavailability make it a subject
of significant interest in nutritional science and pharmaceutical development. Unlike other
calcium salts, CCM's absorption is not dependent on gastric acid, allowing for more flexible
administration and making it a suitable option for a wider range of individuals.[2] This technical
guide provides a comprehensive overview of the core physicochemical properties of Calcium
Citrate Malate, complete with quantitative data, detailed experimental protocols, and
visualizations to support research and development efforts.

Physicochemical Properties

Calcium Citrate Malate is typically a white to off-white, odorless, fine granular or crystalline
powder.[3][4] It is characterized by its high solubility in water compared to other calcium salts
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like calcium citrate or calcium carbonate.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative physicochemical properties of Calcium
Citrate Malate.
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Property Value References

Variable; often cited as

Caes(CsHs507)2(CaH405)3-6H20
Molecular Formula [7]
or

(CsH707)x-(CaHs05)y-(Cazt)z

Variable; typically in the range
of 364.27 to 1123.1 g/mol for
Molecular Weight different complexes. A [31[7]
common form has a molecular
weight of 1122.98 g/mol .

White to off-white fine granules
Appearance ) [3114]
or crystalline powder.

Approximately 0.5 g/100 mL at

20°C. One specific complex

Solubility in Water (6:2:3 ratio) has a reported [1][6]
solubility of 1.10 g/100 mL at
25°C.

pH (1% solution) 6.0-8.0 [3]

) Typically 20.0% - 24.0% on a

Calcium Content ] ) [3]
dried basis.

Loss on Drying <5.0% [3]

Generally described as slightly
hygroscopic, readily forms

Hygroscopicity hydrates. Quantitative data is [8]
not readily available in the

literature.

Can be controlled through
) ) manufacturing processes such
Particle Size o o [2]
as grinding and sieving, often

to less than 1 millimeter.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-citrate-malate
https://advanceinorganic.com/product/calcium-citrate-malate-manufacturer/
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-citrate-malate
https://advanceinorganic.com/product/calcium-citrate-malate-manufacturer/
https://pubmed.ncbi.nlm.nih.gov/18325990/
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19950426/patents/EP0533724NWB1/document.html
https://patents.google.com/patent/US5186965A/en
https://advanceinorganic.com/product/calcium-citrate-malate-manufacturer/
https://advanceinorganic.com/product/calcium-citrate-malate-manufacturer/
https://advanceinorganic.com/product/calcium-citrate-malate-manufacturer/
https://patents.google.com/patent/EP0533724B1/en
https://patentimages.storage.googleapis.com/89/73/ad/8fbc2335267734/EP0533724B1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Detailed methodologies for the characterization of Calcium Citrate Malate are crucial for
quality control and research. The following are protocols for key analytical tests.

Determination of Calcium Content by Titration

This method is adapted from the United States Pharmacopeia (USP) monograph for Calcium
Citrate.[9]

Principle: Calcium ions are titrated with a standardized solution of edetate disodium (EDTA) at
an alkaline pH using a suitable indicator.

Reagents and Apparatus:

o Edetate Disodium (EDTA), 0.05 M, standardized
o Hydrochloric Acid, 3N

e Sodium Hydroxide, 1N

e Hydroxy Naphthol Blue indicator

o Magnetic stirrer and stir bar

e 250 mL beaker

50 mL buret

Procedure:

o Accurately weigh approximately 350 mg of the Calcium Citrate Malate sample, previously
dried at 150°C to a constant weight.

o Transfer the sample to a 250 mL beaker.
e Add 10 mL of water and 2 mL of 3N hydrochloric acid and swirl to dissolve.

¢ Dilute with water to about 100 mL.
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While stirring, add approximately 30 mL of 0.05 M EDTA from a 50 mL buret.

Add 15 mL of 1N sodium hydroxide and 300 mg of hydroxy naphthol blue indicator.

Continue the titration with 0.05 M EDTA to a distinct blue endpoint.

Perform a blank determination and make any necessary correction.

Calculation: Each mL of 0.05 M edetate disodium is equivalent to 2.004 mg of Ca.

Identification of Citrate and Malate by High-Performance
Liquid Chromatography (HPLC)

This is a general method for the analysis of organic acids.

Principle: Citrate and malate are separated by reverse-phase HPLC with UV detection.
Reagents and Apparatus:

o HPLC system with a UV detector

e C18 analytical column (e.g., 4.6 mm x 250 mm, 5 um)

» Mobile phase: 0.05 M potassium phosphate buffer, pH adjusted to 2.5 with phosphoric acid
» Standard solutions of citric acid and malic acid

o Sample solution: Accurately weigh and dissolve the CCM sample in the mobile phase.
Chromatographic Conditions:

Flow rate: 1.0 mL/min

Detection wavelength: 210 nm

Injection volume: 20 pL

Column temperature: 30°C
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Procedure:
« Inject the standard solutions to determine the retention times of citrate and malate.
* Inject the sample solution.

o Compare the retention times of the peaks in the sample chromatogram with those of the
standards for identification.

Thermal Analysis (Thermogravimetric Analysis - TGA |
Differential Scanning Calorimetry - DSC)

Principle: TGA measures the change in mass of a sample as a function of temperature, while
DSC measures the heat flow into or out of a sample as it is heated or cooled. These techniques
are used to determine thermal stability, decomposition pathways, and water of hydration.

Apparatus:

e Thermogravimetric Analyzer (TGA)

 Differential Scanning Calorimeter (DSC)

General TGA Protocol:

e Accurately weigh a small amount of the CCM sample (5-10 mg) into a TGA pan.

e Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant heating rate
(e.g., 10°C/min) over a specified temperature range (e.g., ambient to 1000°C).

e Record the mass loss as a function of temperature. The resulting curve can be used to
identify dehydration and decomposition steps.[10]

General DSC Protocol:
o Accurately weigh a small amount of the CCM sample (2-5 mg) into a DSC pan and seal it.

o Heat the sample under a controlled atmosphere at a constant heating rate (e.g., 10°C/min).

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.researchgate.net/profile/Elisama-Dos-Santos/publication/262002726_Determination_of_calcium_in_tablets_containing_calcium_citrate_using_thermogravimetry_TG/links/56ad0ad508ae28588c5fbc09/Determination-of-calcium-in-tablets-containing-calcium-citrate-using-thermogravimetry-TG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Record the heat flow as a function of temperature to identify endothermic (e.g., melting,
dehydration) and exothermic (e.g., crystallization, decomposition) events.

X-Ray Powder Diffraction (XRPD)

Principle: XRPD is used to identify the crystalline phases of a material by analyzing the
diffraction pattern of X-rays scattered by the sample.

Apparatus:
o X-ray powder diffractometer with a suitable X-ray source (e.g., Cu Ka radiation)

Procedure:

Prepare a finely powdered, homogeneous sample of CCM.

Mount the sample in the diffractometer.

Scan the sample over a range of 26 angles (e.g., 5° to 70°).

The resulting diffraction pattern, a plot of intensity versus 20, is a fingerprint of the crystalline
structure and can be compared to reference patterns for phase identification.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy identifies functional groups in a molecule by measuring the
absorption of infrared radiation. It is useful for confirming the presence of carboxylate groups
and their coordination to the calcium ion.

Apparatus:
e FTIR spectrometer
Procedure:

o Prepare a sample for analysis, typically by mixing a small amount of CCM with potassium
bromide (KBr) and pressing it into a pellet, or by using an Attenuated Total Reflectance (ATR)
accessory.
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e Acquire the infrared spectrum over the mid-infrared range (e.g., 4000-400 cm~1).

» Analyze the positions and intensities of the absorption bands. The characteristic asymmetric
and symmetric stretching vibrations of the carboxylate groups (COO~) are typically observed
in the 1650-1540 cm~* and 1440-1360 cm~1 regions, respectively. The difference between
these frequencies can provide information about the coordination mode of the carboxylate
ligands to the calcium ion.[12]

Visualizations
Experimental Workflow for CCM Characterization
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Workflow for physicochemical characterization of CCM.

Intestinal Absorption Pathway of Calcium from CCM

The absorption of calcium from Calcium Citrate Malate in the small intestine occurs through
two primary pathways: the transcellular and paracellular routes. The transcellular pathway is an
active transport process regulated by Vitamin D, primarily in the duodenum. The paracellular
pathway is a passive process that occurs throughout the small intestine.[13][14]
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Intestinal calcium absorption from CCM.

Conclusion

Calcium Citrate Malate presents a unique profile of physicochemical properties, most notably
its enhanced solubility and high bioavailability, which distinguish it from other calcium
supplements. This guide provides a foundational understanding of these properties and the
experimental methodologies required for their characterization. The provided visualizations
offer a clear overview of both the analytical workflow and the biological fate of calcium from
CCM. This information is intended to be a valuable resource for researchers and professionals
in the fields of nutritional science and pharmaceutical development, facilitating further
innovation and application of this important calcium source.

Disclaimer: This document is intended for informational purposes for a technical audience and
should not be considered as medical advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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